Cas no 387-79-1 (17-Hydroxy Pregnenolone)

• Product Name: 17-Hydroxy Pregnenolone
• CAS No: 387-79-1
• MF: C₂₁H₃₂O₃
• MW: 332.476986885071
• CID: 306153
• PubChem ID: 91451
• Update Time: 2025-04-19

17-Hydroxy Pregnenolone Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one,3,17-dihydroxy-, (3b)-
• 17-Hydroxy Pregnenolone
• 17A-HYDROXYPREGNENOLONE
• 17α-Hydroxypregnenolone
• 17α-Hydroxypregnenolone solution
• 17α-Hydroxyprogesterone
• 5-Pregnen-3.β.,17.α.-diol-20-one
• HYDROXYPREGNENOLONE, 17a-(RG)
• 17A-HYDROXYPREGENOLONE
• 17a-Hydroxypregnolone
• 17alpha-Hydroxy
• 17alpha-hydroxypregnenolone
• 17-OH PREG
• 17-OH-pregnenolone
• Hydroxypregnenolone
• HYDROXYPREGNENOLONE,17A
• 5-Pregnen-3beta,17alpha-diol-20-one
• NSC 63853
• HMS2233L16
• NS00014777
• 5-Pregnen-3b,17a-diol-20-one
• 3b,17-dihydroxy-Pregn-5-en-20-one
• CS-0059458
• MLS000069534
• 17OH-Pregn
• 3beta,17alpha-dihydroxypregn-5-en-20-one
• 17-Hydroxy-D5-pregnenolone
• Pregn-5-en-20-one, 3-beta,17-dihydroxy-
• Pregn-5-en-20-one, 3beta,17-dihydroxy-
• 3.BETA.,17-DIHYDROXY-5-PREGNEN-20-ONE
• 17OH-Pregnenolone
• 5-Pregnene-3beta,17alpha-diol-20-one
• 17-Hydroxy-.DELTA.5-pregnenolone
• BCE1E1D2-B635-478A-8735-7A07B4F78342
• 3-.beta.,17-Dihydroxypregn-5-en-20-one
• (3alpha,8alpha)-3,17-Dihydroxypregn-5-En-20-One
• LZZ
• 17-Hydroxypregnenolone
• 85179-30-2
• MS-25014
• 17-Hydroxy-delta5-pregnenolone
• 77ME40334S
• EINECS 206-862-6
• BIDD:PXR0049
• 3,17-Dihydroxypregn-5-en-20-one, (3.beta.,17.alpha.)-
• 1887-95-2
• Q35666789
• 1-((3S,8R,10R,13S,17R)-3,17-Dihydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-ethanone
• SCHEMBL735471
• (3-beta)-3,17-Dihydroxypregn-5-en-20-one
• Pregn-5-en-20-one, 3.beta.,17-dihydroxy-
• 3-beta,17-alpha-Dihydroxypregn-5-en-20-one
• Pregn-5-en-20-one, 3,17-dihydroxy-, (3b)-
• UNII-77ME40334S
• CMC_13421
• CHEMBL408706
• 3b,17a-Dihydroxypregn-5-en-20-one
• 1-[(1S,2R,5S,10R,11S,14R,15S)-5,14-dihydroxy-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-7-en-14-yl]ethan-1-one
• 3.beta.,17.alpha.-Dihydroxypregn-5-en-20-one
• Pregn-5-en-20-one, 3,17-dihydroxy-, (3-beta)-
• 3-beta,17-Dihydroxypregn-5-en-20-one
• 3b,17-Dihydroxy-5-pregnen-20-one
• LMST02030089
• HY-113263
• Pregn-5-en-20-one, 3,17-dihydroxy-, (3.beta.)-
• PD047827
• 387-79-1
• Pregnenolone, 17alpha-hydroxy-
• 17alpha Hydroxypregnenolone
• GTPL5103
• 1-((3S,8R,9S,10R,13S,14S,17R)-3,17-dihydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethanone
• 17.alpha.-Hydroxypregnenolone
• DTXSID20894988
• 3beta,17alpha-Dihydroxy-5-pregnen-20-one
• 1-[(3S,8R,9S,10R,13S,14S,17R)-3,17-dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
• 19454-90-1
• NSC-63853
• 17-alpha-Hydroxypregnenolone
• Pregn-5-en-20-one, 3,17-dihydroxy-, (3beta)-
• 3beta,17-dihydroxypregn-5-en-20-one
• BDBM50423508
• SMR000058627
• CHEBI:28750
• (3beta)-3,17-dihydroxypregn-5-en-20-one
• 5-Pregnen-3.beta.,17.alpha.-diol-20-one
• 17alpha-pregnenolone
• G60891

• MDL： MFCD00021129
• Inchi： 1S/C21H32O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h4,15-18,23-24H,5-12H2,1-3H3/t15-,16+,17-,18-,19-,20-,21-/m0/s1
• InChI Key： JERGUCIJOXJXHF-TVWVXWENSA-N
• SMILES： O[C@]1(C(C)=O)CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 332.23500
• Monoisotopic Mass: 332.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 273 ºC
• Flash Point: 9℃
• Solubility: Insuluble (8.0E-3 g/L) (25 ºC),
• PSA: 57.53000
• LogP: 3.63020

17-Hydroxy Pregnenolone Security Information

• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• RTECS：TU5548000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives